Cas no 2287313-13-5 ([3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine)

• Product Name: [3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• CAS No: 2287313-13-5
• MF: C₁₁H₁₁F₃N₂
• MW: 228.213652849197
• CID: 5887266
• PubChem ID: 137945634
• Update Time: 2025-11-07

[3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine Chemical and Physical Properties

Names and Identifiers

• 2287313-13-5
• EN300-6760399
• [3-(2,4,5-trifluorophenyl)bicyclo[1.1.1]pentan-1-yl]hydrazine
• [3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

• Inchi： 1S/C11H11F3N2/c12-7-2-9(14)8(13)1-6(7)10-3-11(4-10,5-10)16-15/h1-2,16H,3-5,15H2
• InChI Key： AGHQVNZNRJNZPJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C12CC(C1)(C2)NN)F)F

Computed Properties

• Exact Mass: 228.08743285g/mol
• Monoisotopic Mass: 228.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38Ų

Additional information on [3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

Introduction to [3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No. 2287313-13-5)

[3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number [2287313-13-5], is characterized by its intricate molecular structure, which includes a bicyclo[1.1.1]pentanyl moiety linked to a hydrazine group, with a trifluorophenyl substituent at the 2,4,5 positions. The unique combination of these structural elements makes it a promising candidate for various applications in drug discovery and development.

The [bicyclo[1.1.1]pentanyl] group is a three-membered carbon ring system that introduces rigidity and specific spatial orientation to the molecule, which can be crucial for binding interactions with biological targets. This structural feature is particularly valuable in the design of enzyme inhibitors and receptor modulators. Additionally, the presence of the [trifluorophenyl] group enhances the lipophilicity and metabolic stability of the compound, making it more suitable for oral administration and prolonged biological activity.

[Hydrazine] groups are well-known for their reactivity and ability to participate in various chemical transformations, including condensation reactions and metal coordination. In pharmaceutical applications, hydrazine derivatives have been explored for their potential as intermediates in the synthesis of bioactive molecules. The specific arrangement of these functional groups in [3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine suggests that it may exhibit unique pharmacological properties that could be exploited in the treatment of various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with biological targets with greater accuracy. Studies have shown that the [trifluorophenyl]-substituted hydrazine derivative can interact with enzymes and receptors in ways that may lead to novel therapeutic effects. For instance, preliminary computational studies suggest that this compound may inhibit certain kinases by binding to their active sites through its rigid bicyclo structure and hydrazine moiety.

The synthesis of [3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine presents several challenges due to its complex architecture. However, modern synthetic methodologies have made significant progress in facilitating the construction of such molecules. Techniques such as transition-metal-catalyzed reactions and enantioselective synthesis have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. These advancements have opened up new avenues for exploring the potential of this compound in drug development.

In addition to its pharmacological potential, [3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine has shown promise in material science applications due to its unique structural properties. The combination of lipophilicity and rigidity makes it an attractive candidate for designing advanced materials such as liquid crystals and polymers with tailored mechanical and optical properties.

Current research is focused on understanding the mechanisms by which this compound interacts with biological systems at a molecular level. By elucidating these interactions, scientists can optimize its structure for improved efficacy and reduced side effects. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being utilized to determine the three-dimensional structure of this compound in complex with biological targets.

The future prospects for [3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine are vast and exciting. As our understanding of its properties grows, so does its potential to contribute to groundbreaking discoveries in medicine and materials science. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing this compound's full potential.